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Compound of Interest

Compound Name: Cinpal

Cat. No.: B1669064

Disclaimer: No specific Safety Data Sheet (SDS) for Cinpal was publicly available at the time
of this writing. The following procedures are based on general best practices for the disposal of
potent, biologically active research chemicals. It is imperative to obtain the specific SDS from
your supplier before handling this compound and follow all instructions provided therein. This
guide is intended to supplement, not replace, institutional and regulatory guidelines.

Cinpal (CAR inhibitor not PXR activator 1) is a potent and specific small-molecule inhibitor of
the constitutive androstane receptor (CAR). As a biologically active compound used in
research, particularly in drug development, its proper handling and disposal are critical to
ensure personnel safety and prevent environmental contamination. This document provides
essential information and step-by-step guidance for the safe disposal of Cinpal and
associated contaminated materials.

Immediate Safety and Handling Precautions

Before beginning any work with Cinpal, a thorough risk assessment must be conducted. Due
to its potent biological activity, it should be handled in a designated area, such as a chemical
fume hood, to avoid inhalation of any dust or aerosols.

Recommended Personal Protective Equipment (PPE):

e Gloves: Chemically resistant gloves (e.qg., nitrile) are required. Double gloving is
recommended.
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o Eye Protection: Safety glasses with side shields or chemical splash goggles.

e Lab Coat: A dedicated lab coat should be worn and laundered separately from personal
clothing.

o Respiratory Protection: If there is a risk of aerosolization and work cannot be conducted in a
fume hood, a fit-tested N95 respirator or higher should be used.

Cinpal Properties and Storage

A summary of the key quantitative data for Cinpal is provided in the table below for easy

reference.

Property Value

Molecular Weight 395.49 g/mol

CAS Number 102636-74-8

Solubility DMSO: 200 mg/mL (505.7 mM)

Cao ~70 nM for reducing CAR-mediated
transcription

Storage (Powder) -20°C for up to 3 years

Storage (In Solvent) -80°C for up to 1 year

Step-by-Step Disposal Protocol

The proper disposal of Cinpal and any materials that have come into contact with it must be
managed in accordance with local, state, and federal regulations. The following protocol
outlines a general procedure for safe disposal.

Experimental Protocol: Decontamination and Disposal
of Cinpal

Objective: To safely decontaminate and dispose of Cinpal solid waste, liquid waste, and
contaminated laboratory materials.
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Materials:

o Appropriately labeled hazardous waste containers (for solid and liquid waste)
o Personal Protective Equipment (PPE) as specified above

* Inactivating solution (e.g., 10% bleach solution, prepared fresh)

» Organic solvent for rinsing (e.g., ethanol or isopropanol)

o Absorbent pads or materials

e Secondary containment for waste containers

Procedure:

e Segregation of Waste:

o All waste contaminated with Cinpal must be segregated from general laboratory waste.
This includes:

» Unused or expired solid Cinpal powder.
» Solutions containing Cinpal (e.g., in DMSO).

» Contaminated consumables such as pipette tips, microfuge tubes, gloves, and bench
paper.

e Solid Waste Disposal:

o Collect all solid waste, including contaminated PPE and consumables, in a dedicated,
puncture-proof hazardous waste container with a secure lid.

o The container must be clearly labeled with "Hazardous Waste," "Toxic," and the chemical
name "Cinpal.”

e Liquid Waste Disposal:
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o Collect all liquid waste containing Cinpal in a dedicated, leak-proof, and clearly labeled
hazardous waste container.

o The container material must be compatible with the solvent used (e.g., a polyethylene
container for DMSO solutions).

o Do not mix Cinpal waste with other chemical waste streams unless explicitly permitted by
your institution's Environmental Health and Safety (EHS) office.

o Decontamination of Glassware and Surfaces:

o Reusable Glassware: Immerse glassware in an inactivating solution, such as a freshly
prepared 10% bleach solution, for at least 30 minutes. After soaking, rinse thoroughly with
water, followed by an appropriate organic solvent like ethanol to remove any residual
compound.

o Work Surfaces: At the end of each procedure, wipe down the work surface with an
inactivating solution, followed by a water rinse and then an organic solvent rinse.

» Final Disposal:

o All sealed and labeled hazardous waste containers must be disposed of through your
institution's approved hazardous waste management program.

o Do not under any circumstances dispose of Cinpal waste in the regular trash or down the

drain.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Cinpal.
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Caption: Workflow for the safe disposal of Cinpal and contaminated materials.

 To cite this document: BenchChem. [Proper Disposal of Cinpal: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669064+#cinpal-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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